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Compound of Interest

Compound Name: Dodecyl thiocyanatoacetate

Cat. No.: B15487557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for dodecyl thiocyanatoacetate, a compound of interest in various research and

development applications. Due to the limited availability of data for dodecyl
thiocyanatoacetate, this document is primarily based on the safety data for the closely related

and structurally similar compound, n-dodecyl thiocyanate. Professionals handling this chemical

must exercise caution and adhere to the safety protocols outlined herein to mitigate potential

risks.

Physicochemical and Toxicological Data
The following tables summarize the known quantitative data for n-dodecyl thiocyanate. This

information is critical for a comprehensive risk assessment in a laboratory or manufacturing

setting.

Table 1: Physical and Chemical Properties of n-Dodecyl Thiocyanate
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Property Value Source

Molecular Formula C13H25NS [1]

Molecular Weight 227.41 g/mol [1][2]

Physical State Liquid [2][3]

Appearance Colorless [2][3]

Boiling Point 180 °C / 356 °F [3]

Specific Gravity 0.896 g/cm³ [3]

Solubility Insoluble in water [2]

Table 2: Hazard Classification and Toxicological Summary

Hazard
Classification

Category Statement Source

Acute Oral Toxicity Category 4 Harmful if swallowed. [2][3]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. [2][3]

Serious Eye

Damage/Irritation
Category 2

Causes serious eye

irritation.
[2][3]

Hazards Not

Otherwise Classified
-

Contact with acids

liberates very toxic

gas.

[2][3]

Toxicological Information and Experimental
Protocols
n-Dodecyl thiocyanate is classified as harmful if swallowed and causes skin and serious eye

irritation[2][3]. The thiocyanate moiety (SCN-) is the primary driver of toxicity for inorganic

thiocyanate salts and is known to have goitrogenic effects by interfering with iodine transport[4].
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Acute toxicity from thiocyanate ingestion can lead to gastrointestinal, neurologic, and

cardiovascular issues[5].

It is important for researchers to note that the source Safety Data Sheets (SDS) for n-dodecyl

thiocyanate assert these toxicological effects but do not provide detailed experimental

methodologies or protocols for the studies from which these conclusions are drawn. A

comprehensive search of publicly available literature did not yield specific, detailed

toxicological studies for n-dodecyl thiocyanate that would include experimental protocols. The

hazard classifications are typically derived from data submitted for regulatory purposes and are

often not published in peer-reviewed journals in their entirety.

Safety and Handling Precautions
Adherence to strict safety protocols is paramount when working with dodecyl
thiocyanatoacetate. The following precautions are based on the known hazards of n-dodecyl

thiocyanate.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Ensure that safety showers and emergency eye wash stations are readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166[3].

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure[3]. Immediately change contaminated clothing.

Respiratory Protection: While generally not required in a well-ventilated area, if there is a risk

of inhalation of vapors or aerosols, a NIOSH-approved respirator should be used.

General Hygiene
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Wash hands and any exposed skin thoroughly after handling[2][3].

Do not eat, drink, or smoke in areas where this chemical is handled, stored, or processed[2]

[6].

Contaminated work clothing should not be allowed out of the workplace.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Table 3: First Aid Procedures for n-Dodecyl Thiocyanate Exposure
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Exposure Route First Aid Procedure Source

Ingestion

If swallowed, call a POISON

CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Clean mouth with water and

drink plenty of water

afterwards.

[2][3]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

[2][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[2][3]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Get medical

attention if symptoms occur. If

not breathing, give artificial

respiration.

[2][3]

Accidental Release Measures
In the case of a spill or release, follow these procedures:

For Non-Emergency Personnel: Evacuate the danger area and ensure adequate ventilation.

Avoid breathing vapors and aerosols.
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Containment: Cover drains to prevent entry into the sewer system. Collect the spill with an

inert absorbent material (e.g., sand, earth, vermiculite) and place it in a suitable, closed

container for disposal[6].

Environmental Precautions: Do not let the product enter drains, surface water, or ground

water[7].

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[2][3]. Do not

store near acids.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations[2][3].

Workflow for Safe Handling of Dodecyl
Thiocyanatoacetate
The following diagram illustrates a logical workflow for the safe handling of dodecyl
thiocyanatoacetate in a research setting.
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Caption: Workflow for Safe Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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